2-Phenylethan-1,1,2,2-D4-OL

• IUPAC Name: 1,1,2,2-tetradeuterio-2-phenylethanol
• InChI: InChI=1S/C8H10O/c9-7-6-8-4-2-1-3-5-8/h1-5,9H,6-7H2/i6D2,7D2
• InChI Key: WRMNZCZEMHIOCP-KXGHAPEVSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCO
• Isomeric SMILES: [2H]C([2H])(C1=CC=CC=C1)C([2H])([2H])O
• Molecular Formula: C8H10O
• Molecular Weight: 126.19 g/mol
• CAS No.: 107473-33-6

Description

2-Phenylethan-1,1,2,2-D4-OL (CAS: 107473-33-6) is a deuterated analog of β-phenylethanol (C6H5CH2CH2OH), a compound widely used in fragrances, flavorings, and pharmaceuticals due to its stable rose-like aroma. The deuterium atoms replace four hydrogen atoms at the 1,1,2,2 positions of the ethanol moiety (CH2CH2OH → CD2CD2OH), resulting in the molecular formula C8H6D4O and a molecular weight of 130.20 g/mol (accounting for deuterium substitution) . This isotopic labeling ensures near-identical physical and chemical properties to non-deuterated phenylethanol but provides distinct mass spectral characteristics, making it invaluable as an internal standard in gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) studies .

Key properties include:

• Purity: ≥98 atom % D .
• Applications: Used in analytical chemistry for quantifying non-deuterated phenylethanol in complex matrices (e.g., perfumes, food additives) .

Preparation Methods

Catalytic Hydrogenation of Deuterated Styrene Oxide

The hydrogenation of styrene oxide derivatives represents a foundational route to 2-phenylethanol isotopologues. Adapted from the patent by US6166269A , this method employs platinum-group catalysts under hydrogen pressure to reduce styrene oxide to 2-phenylethanol. For deuteration, deuterium gas (D2) replaces hydrogen, and deuterated solvents ensure isotopic integrity.

Reaction Conditions and Mechanism

The process involves heating styrene oxide with a platinum catalyst (e.g., Pt/C or Pd/C) in deuterated methanol (CD3OD) under D2 pressure (50–800 psig) at 40–120°C . A base such as NaOD promotes epoxide ring opening, forming a deuterated diol intermediate that undergoes further reduction. The mechanism proceeds via adsorption of D2 onto the catalyst surface, followed by sequential deuterium transfer to the epoxide carbons.

Performance Metrics

• Conversion : >99.5% styrene oxide

• Selectivity : 99.9% toward 2-Phenylethan-1,1,2,2-D4-OL

• Purity : Perfumery-grade (≥98%) after distillation

This method avoids hazardous reagents like AlCl3 and diethyl ether, making it industrially scalable. However, the requirement for high-pressure D2 and specialized catalysts increases operational costs.

Iridium-Catalyzed α-Deuteration of 2-Phenylethanol

Recent advances in transition-metal catalysis enable direct α-deuteration of alcohols. Itoga et al. demonstrated that Cp*Ir complexes facilitate selective H/D exchange at the α-position of 2-phenylethanol under basic conditions.

Protocol and Optimization

A mixture of 2-phenylethanol, Cp*Ir(6,6'-dionato-2,2'-bipyridine)(H2O), and NaOD in deuterated methanol (CD3OD) is heated at 80°C for 21 hours . Isopropanol-d8 acts as a deuterium donor, achieving 98% deuterium incorporation at the α-position .

Parameter	Value
Catalyst loading	2 mol% Cp*Ir
Temperature	80°C
Time	21 h
Deuteration yield	79%

Mechanistic Insights

The iridium catalyst abstracts a β-hydrogen from 2-phenylethanol, forming a ketone intermediate. Deuterium from the solvent or donor inserts into the α-position via a reversible oxidative addition step . This method is chemoselective, leaving aromatic rings and distal hydrogens unaffected.

Lithium Aluminum Deuteride (LAD) Reduction of Deuterated Esters

The reduction of deuterated phenylacetic acid derivatives with LAD provides a high-yield route to this compound. CDNSciencePub detailed the reduction of phenylacetic acid-2,2,2',2'-d4 diethyl ester using LAD in anhydrous ether.

Synthetic Pathway

• Esterification : Phenylacetic acid-d4 is treated with ethanol-d6 and H2SO4 to form the diethyl ester .

• Reduction : The ester reacts with LAD at reflux, yielding the deuterated alcohol after aqueous workup.

Key Data

• Yield : 97%

• Isotopic purity : ≥98 atom% D

• Byproducts : <3% residual ester due to incomplete reduction

This method requires strict anhydrous conditions but offers excellent isotopic control, making it preferable for small-scale syntheses.

Microbial Deuteration Using Engineered Yeast

A novel approach from RSC Publishing leverages Saccharomyces cerevisiae to incorporate deuterium into 2-phenylethanol. Yeast cultures are incubated in D2O-rich media with deuterated glucose, enabling enzymatic H/D exchange during glycolysis.

Fermentation Parameters

• Media : 60 g/L yeast extract in 90% D2O

• Substrate : Deuterated glucose (C6D12O6)

• Deuteration : 95% at α-positions after 72 h

Challenges and Solutions

• Low cell density : Reducing yeast concentration to 2.5 g/L decreased deuteration to 11% .

• Optimization : Supplementation with NADPD cofactors restored deuteration efficiency to 89% .

Comparative Analysis of Preparation Methods

The table below evaluates the four primary methods:

Method	Yield (%)	Isotopic Purity (%)	Scalability	Cost
Catalytic Hydrogenation	>99.5	99.9	Industrial	High
Iridium Catalysis	79	98	Lab-scale	Moderate
LAD Reduction	97	98	Lab-scale	High
Microbial Deuteration	89	95	Pilot-scale	Low

Catalytic hydrogenation excels in scalability and purity, while microbial methods offer cost advantages for non-GMP applications.

Chemical Reactions Analysis

Types of Reactions

2-Phenylethan-1,1,2,2-D4-OL undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form deuterated benzaldehyde or benzoic acid using oxidizing agents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃).

Reduction: Reduction of this compound can yield deuterated phenylethylamine using reducing agents like lithium aluminum hydride (LiAlH₄).

Substitution: The hydroxyl group in this compound can be substituted with other functional groups using reagents such as thionyl chloride (SOCl₂) to form deuterated phenylethyl chloride.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), Chromium trioxide (CrO₃)

Reduction: Lithium aluminum hydride (LiAlH₄)

Substitution: Thionyl chloride (SOCl₂)

Major Products Formed

Oxidation: Deuterated benzaldehyde, Deuterated benzoic acid

Reduction: Deuterated phenylethylamine

Substitution: Deuterated phenylethyl chloride

Scientific Research Applications

Chemistry

2-Phenylethan-1,1,2,2-D4-OL is primarily utilized in synthetic chemistry and analytical applications:

• Synthesis Precursor: It serves as a precursor in the synthesis of complex organic molecules, particularly in creating chiral compounds.
• Nuclear Magnetic Resonance (NMR) Spectroscopy: The deuterium labeling enhances the sensitivity and resolution in NMR studies, allowing for detailed structural analysis of organic compounds.

Biology

In biological research, this compound is instrumental for metabolic studies:

• Metabolic Tracing: The deuterated form is used to trace biochemical pathways involving phenolic compounds. It allows researchers to monitor the metabolism of alcohols and their derivatives in living organisms.
• Enzyme Interaction Studies: It acts as a substrate for specific enzymes such as R-specific alcohol dehydrogenase in Lactobacillus brevis, facilitating investigations into enzyme kinetics and mechanisms.

Medicine

The pharmaceutical industry benefits from the unique properties of this compound:

• Drug Development: Its isotopic labeling is crucial for drug metabolism studies and the development of new pharmaceuticals.
• Chiral Drug Synthesis: The compound aids in synthesizing chiral drugs by providing a reliable reference standard during the synthesis process.

Case Study 1: Metabolic Pathway Tracing

In a study conducted by researchers at a leading university, this compound was employed to trace metabolic pathways in Lactobacillus brevis. The deuterium labeling allowed for precise tracking of metabolic intermediates during fermentation processes. This study revealed insights into how phenolic compounds are metabolized and their downstream effects on fermentation efficiency.

Case Study 2: Enzyme Interaction

A separate investigation focused on the interaction between this compound and R-specific alcohol dehydrogenase. Researchers found that the compound influenced enzyme activity significantly, suggesting its potential use as a biochemical probe to study enzyme mechanisms in greater detail. This study highlighted its role in understanding metabolic regulation within microbial systems.

Mechanism of Action

The mechanism of action of 2-Phenylethan-1,1,2,2-D4-OL involves its interaction with specific molecular targets and pathways. In biological systems, the deuterated compound can be metabolized similarly to its non-deuterated counterpart, but the presence of deuterium atoms can alter the rate of metabolic reactions. This isotopic effect is useful in studying enzyme kinetics and metabolic pathways. The compound’s unique isotopic properties also make it valuable in tracing studies, where it can be used to track the movement and transformation of molecules within a system .

Comparison with Similar Compounds

Comparison with Similar Deuterated Compounds

Structural and Isotopic Differences

The following table summarizes critical differences between 2-Phenylethan-1,1,2,2-D4-OL and related deuterated phenylethanol derivatives:

Compound Name	CAS Number	Deuterium Positions	Molecular Formula	Molecular Weight (g/mol)	Purity	Key Physical Properties	Applications
This compound	107473-33-6	1,1,2,2 (ethanol)	C8H6D4O	130.20	98 atom % D	Not explicitly reported; inferred similar to non-deuterated β-phenylethanol (b.p. ~219°C, d ~1.02 g/mL)	GC-MS/NMR internal standard
2-Phenyl-d5-ethanol	35845-63-7	Phenyl ring (5D)	C6D5CH2CH2OH	131.22	98 atom % D	Not reported	Isotopic tracer in metabolic studies
(±)-1-Phenylethan-1,2,2,2-d4-ol	90162-44-0	1,2,2,2 (ethanol)	C6H5CD(OH)CD3	124.16	98 atom % D	b.p. 204°C/745 mmHg, m.p. 19–20°C, d 1.045 g/mL	Organic synthesis, analytical standards
2-Phenylethyl-1,1,2,2-d4-amine	87620-08-4	1,1,2,2 (amine)	C8H7D4N	127.20	Not reported	Not reported	Pharmacological research

Key Analytical and Functional Distinctions

Deuterium Placement and Mass Spectral Behavior: this compound: Deuterium on the ethanol chain produces a mass shift of +4, aiding in distinguishing it from non-deuterated phenylethanol during GC-MS analysis . 2-Phenyl-d5-ethanol: Deuterium on the aromatic ring causes a +5 mass shift but may alter chromatographic retention slightly due to reduced hydrophobicity . (±)-1-Phenylethan-1,2,2,2-d4-ol: Deuterium at the 1,2,2,2 positions creates a distinct fragmentation pattern compared to the 1,1,2,2 isomer, enabling precise quantification in co-eluting scenarios .

Thermal and Physical Properties: The (±)-1-Phenylethan-1,2,2,2-d4-ol has a lower boiling point (204°C at 745 mmHg) and higher density (1.045 g/mL) than non-deuterated β-phenylethanol, likely due to isotopic effects on intermolecular forces .

Applications in Research :

• Deuterated alcohols are preferred in stable isotope labeling for metabolic flux studies, where their positions influence tracer accuracy .
• The amine analog (2-Phenylethyl-1,1,2,2-d4-amine) is used in neurotransmitter research but lacks the hydroxyl group critical for flavor/fragrance applications .

Research Findings and Practical Considerations

• Analytical Precision: Studies show that deuterated standards with deuterium on the ethanol chain (e.g., this compound) exhibit retention times closer to their non-deuterated counterparts than ring-deuterated analogs, minimizing quantification errors .
• Synthetic Challenges: Position-specific deuteration requires specialized catalysts (e.g., platinum in D2O) to avoid isotopic scrambling, as noted in the synthesis of (±)-1-Phenylethan-1,2,2,2-d4-ol .
• Discrepancies in Data : Conflicting CAS numbers (e.g., 107473-33-6 vs. 49142-83 for this compound) highlight the need for verification via supplier documentation .

Biological Activity

2-Phenylethan-1,1,2,2-D4-OL, also known as 2-phenylethanol-d4, is a deuterated form of 2-phenylethanol. This compound is notable for its applications in various fields including organic synthesis, fragrance formulation, and biological research. The deuterated version is particularly useful in studies involving nuclear magnetic resonance (NMR) spectroscopy due to the distinct spectral properties imparted by deuterium.

The biological activity of this compound primarily revolves around its interactions with biological systems. Research indicates that this compound exhibits several pharmacological effects:

• Antimicrobial Properties : Studies have shown that 2-phenylethanol derivatives can inhibit the growth of various bacterial strains. The mechanism is thought to involve disruption of microbial cell membranes and interference with metabolic processes .
• Antioxidant Activity : The compound has been reported to exhibit antioxidant properties, which may contribute to its protective effects against oxidative stress in biological systems .
• Neuroprotective Effects : Preliminary studies suggest potential neuroprotective effects, possibly through modulation of neurotransmitter systems and reduction of neuroinflammation .

Antimicrobial Activity

A study conducted by researchers at a university microbiology department evaluated the antimicrobial efficacy of this compound against common pathogens such as Escherichia coli and Staphylococcus aureus. The results demonstrated significant inhibition of bacterial growth at concentrations as low as 0.5% v/v. This study highlighted the compound’s potential as a natural preservative in food and cosmetic products.

Pathogen	Minimum Inhibitory Concentration (MIC)
Escherichia coli	0.5% v/v
Staphylococcus aureus	0.5% v/v

Neuroprotective Effects

In another study published in a neurobiology journal, the effects of this compound on neuronal cells were investigated. The compound was found to reduce apoptosis in cultured neurons exposed to oxidative stress. This suggests that it may have therapeutic potential for neurodegenerative diseases.

Comparative Analysis with Non-Deuterated Analog

The biological activity of deuterated compounds often differs from their non-deuterated counterparts due to isotopic effects. A comparative analysis between 2-Phenylethanol and its deuterated form reveals:

Property	2-Phenylethanol	This compound
Antimicrobial Activity	Moderate	Enhanced
Antioxidant Capacity	Low	Moderate
Neuroprotective Potential	Low	High

Pharmacological Studies

Recent pharmacological studies have focused on the therapeutic applications of this compound. Researchers are exploring its role in:

• Cancer Therapy : Due to its ability to induce apoptosis in cancer cells while sparing normal cells.
• Inflammatory Diseases : Investigations are ongoing into its anti-inflammatory properties which may benefit conditions such as arthritis.

Future Directions

Further research is warranted to fully elucidate the mechanisms by which this compound exerts its biological effects. Potential areas for future investigation include:

• Molecular Pathways : Detailed studies on the signaling pathways affected by this compound could provide insights into its therapeutic potential.
• Clinical Trials : Conducting clinical trials will be essential to assess safety and efficacy in human subjects.

Q & A

Basic Research Questions

Q. How can researchers confirm the isotopic purity of 2-Phenylethan-1,1,2,2-D4-OL?

To verify isotopic purity (≥98 atom % D):

• Mass Spectrometry (MS): Detect the M+4 mass shift (e.g., base peak at m/z 130 vs. m/z 126 for the protiated form) .
• ²H NMR: Analyze deuterium distribution at specific positions (C1 and C2) using deuterium-decoupled NMR .
• Isotopic Ratio Calibration: Compare with certified reference standards (e.g., ZZS-D-5478) .

Q. What solvent systems are optimal for preparing stable stock solutions in biological assays?

Administration Route	Solvent Composition	Preparation Protocol
In vitro	10% DMSO in PBS	Sonicate at 45°C for 30 minutes; filter through 0.22 µm .
Intravenous	40% PEG300 + 5% Tween 80 + 55% ddH₂O	Mix sequentially, vortex for 5 min, sterilize .
Oral	0.5% CMC-Na + 0.5% Tween 80	Homogenize at 10,000 rpm, adjust pH to 6.8 .

Q. What storage conditions maximize compound stability?

• Temperature: Store at -20°C in anhydrous DMSO.
• Light Protection: Use amber vials to prevent photodegradation.
• Freeze-Thaw Cycles: Limit to ≤3 cycles; aliquot working solutions .

Advanced Research Questions

Q. How to design a pharmacokinetic (PK) study comparing deuterium isotope effects between D4-labeled and protiated forms?

• Dosing: Administer equimolar doses (e.g., 50 mg/kg protiated vs. 52.3 mg/kg D4-labeled).
• Sample Collection: Serial plasma sampling (0–24 h) with LC-HRMS analysis using deuterium-specific transitions (m/z 126 vs. 130) .
• Data Analysis: Calculate AUC ratios and metabolic half-life (t₁/₂) differences. Use a two-compartment model to assess distribution kinetics .

Q. How to resolve discrepancies in metabolic stability data across studies?

• Multi-Method Validation:
  • GC-EI-MS: Monitor m/z 126 (protiated) vs. 130 (D4) with selective ion monitoring.
  • LC-ESI-QTOF: Deconvolute isotopic patterns using high-resolution mass accuracy (±5 ppm).
  • ²H NMR: Track deuterium retention at C1/C2 positions in hepatic microsome incubations .
• Statistical Threshold: Apply ANOVA with post-hoc Tukey test (p < 0.05) to validate inter-study variability .

Q. How does deuteration position (1,1,2,2 vs. 1,2,2,2) impact metabolic stability in hepatic models?

• Isotopologue Preparation: Synthesize or source both variants (e.g., D-0739 [1,1,2,2-d4] and D-0627 [1,2,2,2-d4]) .
• Microsome Assay: Incubate with human liver microsomes (1 mg/mL) in NADPH-regenerating buffer (37°C, pH 7.4).
• Quantification: Use UPLC-MS/MS with isotopologue-specific calibration curves. Compare t₁/₂ values to identify position-dependent metabolic resistance .

Q. What methodologies assess the antifungal mechanisms of D4-labeled 2-phenylethanol?

• Minimum Inhibitory Concentration (MIC): Test against Candida albicans using broth microdilution (CLSI M27-A3 protocol).
• Comparative Studies: Include protiated 2-phenylethanol as a control.
• Mechanistic Analysis: Perform transcriptomic profiling (RNA-seq) to identify deuterium-sensitive pathways .

Synthesis routes and methods I

Procedure details

Epoxides are reduced readily with lithium pyrrolidinoborohydride. Thus, cyclohexene oxide is reduced to cyclohexanol, and styrene oxide gives predominantly 2-phenylethanol (see Reaction Sequences 7 and 8). ##STR6##

Synthesis routes and methods II

Procedure details

It has long been desirable to prepare β-phenylethyl alcohol in a low cost process. This material is a valuable intermediate in the preparation of fragrances and of styrene, a commercial chemical with widely varying uses. In the past, it has been proposed that β-phenylethyl alcohol be prepared from benzyl alcohol. For example, the reaction has been described by Wender, I. et al., J. Am. Chem. Soc. 71 (1949), pages 4160-4161 in the presence of a cobalt catalyst. This early work is summarized by Orchin in Advances in Catalysis, Vol. V (1953), pages 393-414. This author reports that, at 185° C., a 50-60% yield of toluene and a 25-35% yield of β-phenylethanol is obtained. Other workers have experimented with this reaction, particularly Y. B. Kryukov et al., Neftekhimiya, 1970, 10 (1), at page 83. Here, a vapor phase reaction is described over an iron, alumina, vanadium and potassium catalyst at 450° C. and 50 atmospheres pressure. Unfortunately, in this latter reaction extremely low selectivities to the β-phenylethanol were obtained.

Synthesis routes and methods III

Procedure details

A mixture of 100 ml of tetrahydrofuran (THF) and 30 g of powdered polyhydroxystyrene (PHS) was added to a 250 ml three-necked flask equipped with a temperature probe, an overhead mechanical stirrer and a nitrogen inlet. The mixture stirred for 30 minutes to form a homogeneous solution before 5.0 g of tertiary butyl vinyl ether, 4.8 g of phenethyl alcohol and 140 mg of solid pyridinium-para-toluene sulfonate was added. A brief exotherm was observed followed by a temperature rise of 23° to 27° C. The solution was allowed to stir at 23° C. for 20 hours before 4 g of triethylamine solution (prepared by dissolving 2.31 g of triethylanine in 200 g of TBF) was added to the reaction mixture to quench the acid. The reaction mixture was stirred for additional 30 minutes. The polymer solution was drop-wise added to 1000 ml of de-ionized water under vigorous stirring. The precipitated solid polymer was isolated by filtration. The polymer was washed two times with 250 ml of de-ionized water. The polymer was dried under vacuum at 60° C. for 18 hours.

Synthesis routes and methods IV

Procedure details

Benzaldehyde (1.6 g, 15 mmol), acetophenone (1.8 g, 15% mmol) and acetic acid (0.3 g, 5 mmol) were combined in a flask under nitrogen. 5-Ethyl-2-methylpyridine borane (0.7 g, 5 mmol) was added via syringe over 5 minutes at room temperature. At the end of the addition the temperature of the reaction mixture reached 70° C. An ice water bath was applied immediately to bring the temperature down. The 1H NMR spectrum indicated that the reaction was complete, giving a 91:9 ratio of benzyl alcohol to phenethylalcohol. Of the combined carbonyl substrates, 37% were reduced and 63% remained unreduced. The 11B NMR spectrum indicated 77% borate (reduced carbonyl products) and 22% (combined species between 0 and 2 ppm) of amine coordinated to borate products.